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Compound of Interest

Compound Name: 4-Amino-6-bromopyrimidine

Cat. No.: B581339

An In-depth Technical Guide to the Safety and Handling of 4-Amino-6-bromopyrimidine

This guide provides comprehensive safety and handling information for 4-Amino-6-
bromopyrimidine (CAS No. 1159818-57-1), a heterocyclic building block utilized in
pharmaceutical and chemical research. Due to the limited availability of a complete, officially
recognized Safety Data Sheet (SDS) for this specific compound, this document synthesizes
information from various chemical suppliers and databases, supplemented with safety data
from structurally related compounds. Researchers and laboratory personnel should exercise
caution and adhere to the highest safety standards when handling this chemical.

Chemical and Physical Properties

A foundational understanding of the physical and chemical properties of 4-Amino-6-
bromopyrimidine is essential for its safe handling and storage.
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Property Value

CAS Number 1159818-57-1

Molecular Formula CaHaBrNs

Molecular Weight 174.00 g/mol

Boiling Point 303.2 °C at 760 mmHg
Density 1.844 g/cm3

Appearance Not specified; likely a solid

6-Bromopyrimidin-4-amine, 6-bromo-4-
Synonyms - .
pyrimidinamine

Hazard Identification and Classification

4-Amino-6-bromopyrimidine is considered a hazardous substance. The primary hazards are
summarized below.

Hazard Class GHS Hazard Statement Signal Word

Acute Toxicity, Oral H302: Harmful if swallowed[1] Warning

H315: Causes skin irritation
Skin Corrosion/Irritation (Assumed based on related Warning

compounds)

H319: Causes serious eye
Serious Eye Damage/Irritation irritation (Assumed based on Warning

related compounds)

- o H335: May cause respiratory
Specific Target Organ Toxicity S ]
] irritation (Assumed based on Warning
(Single Exposure)
related compounds)

Note: Some hazard classifications are inferred from safety data for structurally similar
compounds like 4-Amino-6-chloropyrimidine and 2-Amino-6-bromopyridine due to the absence
of a complete GHS classification for 4-Amino-6-bromopyrimidine.[2][3]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b581339?utm_src=pdf-body
https://buildingblock.bocsci.com/product/4-amino-6-bromopyrimidine-cas-1159818-57-1-10110.html
https://www.benchchem.com/product/b581339?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC454100010&productDescription=4-AMINO-6-CHLOROPYRIMIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376870250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize exposure risks and maintain
the chemical's integrity.

Handling:

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[4][5][6]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][6]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.[4][5][6]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.[2][6]

e General Hygiene:

[e]

Wash hands thoroughly after handling.[4][5][6]

o

Do not eat, drink, or smoke in areas where the chemical is handled.[2][4]

[¢]

Avoid generating dust.[6]

[e]

Remove contaminated clothing and wash it before reuse.[6]

Storage:

o Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][5][6]

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[2][5]

o Atmosphere: Storing under an inert atmosphere is recommended to maintain product quality.

[1]
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o Temperature: Recommended storage temperature is 2-8°C.[1]

Emergency Procedures and First Aid

A clear and accessible emergency plan is crucial. The following diagram outlines the initial

steps in case of accidental exposure.

Workflow for Handling Accidental Exposure to 4-Amino-6-bromopyrimidine

Exposure Event

Accidental Exposure Occurs
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Ingestion |

| Inhalation

Skin Contact Eye Contact

First AidResponse
\4 A
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\J
¢ seekimmediate medica atenion.
Show Safety Data Sheet to the doctor.

A4
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Remove contact lenses, if present and easy to do.

Click to download full resolution via product page

Caption: First aid decision tree for exposure to 4-Amino-6-bromopyrimidine.

First Aid Measures:
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4][6][7]

» Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation occurs.

[3]41(6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[2][5][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison center or doctor immediately.[4][6][7]

Firefighting and Accidental Release Measures
Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[6][7]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[4][6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][8]

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment (PPE) as described
in Section 3. Evacuate personnel to safe areas. Ensure adequate ventilation.[5][6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4][7]

o Containment and Cleanup: Sweep up the spilled material and place it into a suitable, labeled
container for disposal. Avoid generating dust.[2][6]
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Experimental Protocols and Best Practices

While specific experimental protocols for 4-Amino-6-bromopyrimidine are not publicly
available, the following general best practices should be observed when handling this or similar

chemical reagents in a research setting.
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General Workflow for Safe Handling of Chemical Powders
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Y
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i
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institutional guidelines.

:

Remove PPE correctly.

i
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Caption: A generalized workflow for the safe handling of chemical powders.
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» Risk Assessment: Before any new experiment, conduct a thorough risk assessment that
considers the specific hazards of all reactants, products, and byproducts.

e Quantities: Use the minimum quantity of the chemical necessary for the experiment.

o Waste Disposal: Dispose of all chemical waste, including contaminated consumables, in
accordance with local, state, and federal regulations. Consult your institution's environmental
health and safety (EHS) department for specific guidelines.[5]

o Documentation: Maintain accurate records of chemical usage and experimental procedures.

This technical guide is intended to provide a comprehensive overview of the safety and
handling of 4-Amino-6-bromopyrimidine for a scientific audience. All laboratory personnel
must be trained in safe chemical handling practices and have access to all available safety
information before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. buildingblock.bocsci.com [buildingblock.bocsci.com]
o 2. fishersci.com [fishersci.com]

» 3. fishersci.com [fishersci.com]

e 4. aksci.com [aksci.com]

e 5. Igcstandards.com [Igcstandards.com]

e 6. 4-Amino-2,6-dihydroxypyrimidine(873-83-6)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

e 7. chemicalbook.com [chemicalbook.com]
¢ 8. huarongpharma.com [huarongpharma.com]

¢ To cite this document: BenchChem. [4-Amino-6-bromopyrimidine safety and handling
information]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.lgcstandards.com/medias/sys_master/root/hd3/hea/11014395985950/SDS_TRC-A607720-500G_ST-WB-MSDS-5605382-1-1-1/SDS-TRC-A607720-500G-ST-WB-MSDS-5605382-1-1-1.PDF
https://www.benchchem.com/product/b581339?utm_src=pdf-body
https://www.benchchem.com/product/b581339?utm_src=pdf-custom-synthesis
https://buildingblock.bocsci.com/product/4-amino-6-bromopyrimidine-cas-1159818-57-1-10110.html
https://www.fishersci.com/store/msds?partNumber=AC454100010&productDescription=4-AMINO-6-CHLOROPYRIMIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376870250&countryCode=US&language=en
https://aksci.com/sds/9292BB_SDS.pdf
https://www.lgcstandards.com/medias/sys_master/root/hd3/hea/11014395985950/SDS_TRC-A607720-500G_ST-WB-MSDS-5605382-1-1-1/SDS-TRC-A607720-500G-ST-WB-MSDS-5605382-1-1-1.PDF
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://www.chemicalbook.com/msds/4-bromo-6-hydroxypyrimidine.pdf
https://www.huarongpharma.com/news/fire-fighting-measures-for-4-bromopyridine-75303814.html
https://www.benchchem.com/product/b581339#4-amino-6-bromopyrimidine-safety-and-handling-information
https://www.benchchem.com/product/b581339#4-amino-6-bromopyrimidine-safety-and-handling-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b581339#4-amino-6-bromopyrimidine-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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